Cas no 61759-46-4 (Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-)

• Product Name: Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-
• CAS No: 61759-46-4
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 467224
• PubChem ID: 12339706
• Update Time: 2025-04-19

Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-
• 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]cyclohexan-1-one
• 61759-46-4
• DTXSID10491804

• Inchi： 1S/C12H20O3/c1-12(14-8-9-15-12)7-6-10-4-2-3-5-11(10)13/h10H,2-9H2,1H3
• InChI Key： UZISAHVPHOLMTK-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCC1C(CCCC1)=O

Computed Properties

• Exact Mass: 212.1413
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53